Cas no 1807134-49-1 (Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate
• CAS No: 1807134-49-1
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885598
• Update Time: 2025-05-26

Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)7-4(2-10)6(11)5(3-14-7)8(12)13/h3,8H,2H2,1H3
• InChI Key： PRKBWJSRNHRRGC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=NC=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate

Comprehensive Overview of Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1807134-49-1)

Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate (CAS No. 1807134-49-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, difluoromethyl, and fluoropyridine functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its utility in synthesizing novel bioactive molecules, particularly in the context of heterocyclic chemistry and fluorinated compounds, which are pivotal in modern medicinal chemistry.

The structural complexity of Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate makes it a valuable intermediate in the development of small-molecule inhibitors and enzyme modulators. Its fluorinated pyridine core is known to enhance metabolic stability and bioavailability, addressing key challenges in drug design. Recent studies highlight its role in targeting kinase pathways and GPCRs (G-protein-coupled receptors), aligning with the growing demand for precision therapeutics in oncology and neurology.

In agrochemical applications, this compound's difluoromethyl moiety contributes to its efficacy as a pesticide intermediate. With the global shift toward sustainable farming, researchers are investigating its potential in developing low-residue crop protection agents. The chloromethyl group further enables derivatization, allowing for the creation of customized molecules tailored to resist pest resistance—a critical concern in modern agriculture.

From a synthetic perspective, CAS No. 1807134-49-1 exemplifies advancements in fluorination techniques and regioselective functionalization. Its preparation often involves multistep organic synthesis, leveraging modern catalysts like palladium complexes or photocatalysts to achieve high yields. These methodologies resonate with the industry's focus on green chemistry and atom economy, reducing waste and improving scalability.

The compound's relevance extends to material science, where its pyridine-carboxylate framework is explored for coordination polymers and ligand design. Such applications are pivotal in developing advanced sensors and catalysts, addressing emerging needs in environmental monitoring and industrial processes.

As the scientific community prioritizes AI-driven drug discovery and computational chemistry, Methyl 3-(chloromethyl)-5-(difluoromethyl)-4-fluoropyridine-2-carboxylate serves as a case study for molecular docking simulations. Its structural features are frequently analyzed to predict binding affinities, accelerating the identification of lead compounds. This aligns with trends in high-throughput screening and fragment-based drug design.

In summary, CAS No. 1807134-49-1 represents a versatile building block at the intersection of pharmaceutical innovation, agrochemical sustainability, and material engineering. Its multifaceted applications underscore its importance in addressing contemporary challenges across scientific disciplines.